Cas no 1783442-78-3 (2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine)

• Product Name: 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine
• CAS No: 1783442-78-3
• MF: C₁₂H₁₃F₃N₂
• MW: 242.240233182907
• MDL: MFCD30501769
• CID: 5210944
• PubChem ID: 84630194
• Update Time: 2025-10-18

2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine, 7-methyl-2-(trifluoromethyl)-
• 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine

• MDL： MFCD30501769
• Inchi： 1S/C12H13F3N2/c1-7-3-2-4-8-9(5-6-16)11(12(13,14)15)17-10(7)8/h2-4,17H,5-6,16H2,1H3
• InChI Key： BJWRBWRHGZJDCZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C)C(CCN)=C1C(F)(F)F

Additional information on 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine

Introduction to 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine (CAS No. 1783442-78-3)

2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine, with the CAS number 1783442-78-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are known for their diverse pharmacological properties, including antidepressant, antipsychotic, and anti-inflammatory effects.

The molecular structure of 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine is characterized by a central indole ring substituted with a methyl group at the 7-position and a trifluoromethyl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine in modulating serotonin receptors, which are key targets in the treatment of mood disorders such as depression and anxiety. Specifically, this compound has been shown to exhibit selective serotonin reuptake inhibition (SSRI) activity, similar to that of established antidepressants like fluoxetine. This property makes it a promising lead compound for the development of novel antidepressant medications with improved efficacy and reduced side effects.

In addition to its potential as an antidepressant, 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. Additionally, its metabolic stability has been evaluated in various in vitro models, showing promising results that support its potential for clinical translation.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine in human subjects. Early-phase trials have reported favorable safety profiles with no significant adverse effects observed at therapeutic doses. These preliminary findings are encouraging and warrant further investigation in larger-scale clinical studies.

In conclusion, 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1amine (CAS No. 1783442-78-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel medications targeting mood disorders and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.